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Compound of Interest

Compound Name: Diisostearyl malate

Cat. No.: B1593918

Technical Support Center: Optimizing Makeup
Playtime with Diisostearyl Malate

This technical support center provides researchers, scientists, and drug development
professionals with troubleshooting guides and frequently asked questions (FAQs) to address
challenges encountered when formulating long-wear makeup containing diisostearyl malate.

Frequently Asked Questions (FAQSs)
Q1: What is Diisostearyl Malate and what are its primary functions in a makeup formulation?

Diisostearyl Malate is a high molecular weight ester derived from isostearyl alcohol and malic
acid.[1] In cosmetic formulations, it primarily functions as an emollient, providing a rich,
cushiony skin feel.[2][3] Its key functions include:

o Enhancing Texture and Slip: It imparts a smooth, silky feel, improving the spreadability of
products like lipsticks and foundations.[3][4]

» Improving Moisturization: It forms a barrier on the skin, helping to prevent moisture loss.[3]

« Aiding Pigment Dispersion: Its medium viscosity and high polarity make it an excellent
dispersant for pigments, which is crucial for achieving uniform and vibrant color in makeup.

[1]5]
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o Contributing to Longevity: It adheres well to the skin and lips, which can enhance the wear-
time of color cosmetics.[3][6]

e Providing Gloss and Shine: It is often used in lip products to create a glossy finish.[5]
Q2: What is a typical usage concentration for Diisostearyl Malate in long-wear formulations?

The usage level of diisostearyl malate can vary significantly depending on the desired product
characteristics. Typical concentrations range from 2% to 10%. However, in some formulations,
particularly for high-gloss or long-lasting lip products, it can be used at concentrations up to
60% or even 80%.[1][2][7]

Q3: How does Diisostearyl Malate compare to other emollients like Castor Oil in terms of
performance and stability?

Diisostearyl malate is often considered a more stable alternative to castor oil in lipstick
formulations. It exhibits better oxidative stability, meaning it is less prone to becoming rancid
over time.[1] While both provide good pigment dispersion and gloss, diisostearyl malate can
offer a more luxurious, less greasy skin feel.

Q4: Can Diisostearyl Malate be used in cold-process formulations?

Yes, diisostearyl malate is a versatile ingredient that can be used in both hot and cold process
formulations, providing flexibility in manufacturing.[2]

Troubleshooting Guide

This guide addresses specific issues that may arise during the formulation of long-wear
makeup containing diisostearyl malate.

Issue 1: The final product feels too tacky or sticky on the skin.

o Cause: A high concentration of diisostearyl malate, while beneficial for gloss and wear, can
sometimes impart a tacky feel. This can also be exacerbated by interactions with certain
polymers or other emollients in the formula.

e Troubleshooting Strategies:
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o Reduce the Concentration of Diisostearyl Malate: Systematically decrease the
percentage of diisostearyl malate in increments and evaluate the impact on tackiness
and playtime.

o Incorporate Lighter Esters or Silicones: Blend diisostearyl malate with lighter, less tacky
emollients such as isononyl isononanoate or volatile silicones like cyclopentasiloxane. This
can help to reduce the overall tacky feel without significantly compromising wear.

o Add Absorbent Powders: Incorporate micronized powders like silica, talc, or boron nitride
to absorb excess oil and reduce the feeling of tackiness on the skin.

o Optimize the Wax and Oil Ratio: In stick formulations, adjusting the ratio of waxes to oils
can impact the final texture. Increasing the concentration of hard waxes like carnauba or
candelilla wax may help to create a less tacky film on the skin.

Issue 2: The makeup product shows poor playtime and transfers easily.

o Cause: While diisostearyl malate can contribute to longevity, its emollient nature can
sometimes lead to increased transfer if not properly balanced with other ingredients.

e Troubleshooting Strategies:

o Incorporate Film-Forming Polymers: Add film-forming agents such as
trimethylsiloxysilicate, acrylates copolymers, or hydrogenated polycyclopentadiene to
create a more durable, transfer-resistant film on the skin. These polymers work
synergistically with emollients to lock in color.

o Optimize the Concentration of Volatile Components: In liquid formulations, the evaporation
of volatile ingredients like isododecane or cyclopentasiloxane leaves behind a
concentrated film of pigments and non-volatile ingredients. Adjusting the ratio of volatile to
non-volatile components can significantly impact the wear time.

o Select Appropriate Waxes: In stick products, the type and amount of wax are critical for
structure and longevity. A balanced blend of hard waxes (e.g., carnauba, candelilla) and
softer waxes (e.g., beeswax, microcrystalline wax) can improve the integrity of the lipstick
and its adherence to the lips.
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o Improve Pigment Wetting and Dispersion: Ensure that pigments are thoroughly dispersed
in the oil phase. Poor pigment dispersion can lead to a weaker film and increased transfer.
Diisostearyl malate is an excellent pigment dispersant, but the manufacturing process
(e.g., milling time and intensity) is also crucial.

Issue 3: The lipstick formulation is exhibiting "sweating" or oil syneresis.

o Cause: This occurs when the oil and wax components of the lipstick separate, leading to the
formation of oil droplets on the surface. This can be due to an imbalance in the oil and wax
phases or improper crystallization of the waxes.

e Troubleshooting Strategies:

o Optimize the Wax Blend: Use a combination of waxes with different melting points and
crystal structures to create a more stable crystalline network that can effectively trap the oil

phase.

o Control the Cooling Rate: The rate at which the lipstick is cooled after being poured into
the mold can significantly affect its crystalline structure. Experiment with different cooling
temperatures and times to achieve a more stable product.

o Incorporate Structuring Agents: Add ingredients like polyethylene or synthetic waxes to
help reinforce the wax matrix and prevent oil migration.

o Ensure Ingredient Compatibility: Verify that all oil-phase ingredients are compatible and
soluble within each other at the formulation's storage temperatures.

Data Presentation

The following tables provide an overview of how varying the concentration of key ingredient
types in a long-wear lipstick formulation can impact its performance characteristics. These are
representative examples, and actual results will depend on the specific ingredients and
formulation chassis.

Table 1: Impact of Diisostearyl Malate Concentration on Lipstick Properties
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. Transfer
Tackiness .
. Gloss Level . Resistance
Diisostearyl . (Sensory Playtime .
(Arbitrary . (Weight
Malate (%) . Panel Rating (Hours) .
Units) 1.5) Transfer in
mg)
5 2 15 4 15
15 4 2.5 6 10
30 5 4.0 7 8
50 5 5.0 8 6

Table 2: Effect of Film Former Addition on a Lipstick Formulation Containing 15% Diisostearyl
Malate

. Transfer Flexibility of Film

Film Former (Type . ) .
d %) Playtime (Hours) Resistance (Weight (Sensory Panel
and %
Transfer in mg) Rating 1-5)

None 6 10 4.5
5%

_ , 3 10 4 3.0
Trimethylsiloxysilicate
5% Acrylates

8 6 4.0

Copolymer

Experimental Protocols

Protocol 1: In-Vitro Evaluation of Lipstick Transfer Resistance

o Objective: To quantify the amount of lipstick transferred from a substrate under controlled
pressure.

o Materials and Equipment:

o Artificial skin substrate (e.g., Vitro-Skin®)
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o Drawdown bar or automated film applicator

o Incubator set to 32°C (approximate skin temperature)
o Texture Analyzer with a flat-head probe

o White, absorbent paper (e.qg., filter paper)

o Analytical balance (readable to 0.1 mg)

o Colorimeter

Methodology:
o Cut the artificial skin substrate into uniform pieces.

o Apply a consistent film of the lipstick formulation onto the substrate using a drawdown bar
(e.g., 50 pm thickness).

o Allow the lipstick film to set for a predetermined time (e.g., 10 minutes) in an incubator at
32°C.

o Measure the initial color of the applied lipstick using a colorimeter.
o Pre-weigh a piece of the white, absorbent paper.
o Place the paper on top of the lipstick-coated substrate.

o Use the Texture Analyzer to apply a controlled force (e.g., 200g) for a specific duration
(e.g., 5 seconds) to simulate a "kiss."

o Carefully remove the paper and weigh it again to determine the mass of the transferred
lipstick.

o Measure the color of the transferred lipstick on the paper using a colorimeter.

o Calculate the percentage of transfer based on the weight difference or the change in color
values.
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Protocol 2: In-Vivo Clinical Evaluation of Makeup Playtime

o Objective: To assess the longevity of a makeup product on human subjects under real-world

or controlled conditions.

e Materials and Equipment:

o

o

Test makeup product

Standardized cleansing products

High-resolution digital camera with standardized lighting

Chromameter or spectrophotometer for color measurement

Sebumeter® for measuring skin sebum levels

Corneometer® for measuring skin hydration

Trained clinical graders

Subject self-assessment questionnaires

o Methodology:

o

Subject Recruitment: Recruit a panel of qualified subjects with appropriate skin types for
the product being tested.

Acclimatization: Have subjects acclimatize in a controlled environment (e.g., 22°C, 50%
relative humidity) for at least 30 minutes before product application.

Baseline Measurements:

» Take baseline high-resolution photographs of the test area (e.g., lips, forearm).

» Measure baseline skin parameters (color, sebum, hydration) at the test sites.

Product Application: A trained technician applies a standardized amount of the makeup
product to the designated test area.
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o Evaluation Timepoints: Evaluate the product at predetermined timepoints (e.g., TO, T2h,
T4h, T8h).

o Data Collection at Each Timepoint:

» Instrumental Analysis: Repeat the photographic and instrumental measurements (color,
sebum, hydration).

» Expert Grading: Trained graders assess the product for parameters such as color
intensity, coverage, smudging, fading, and overall appearance using a standardized
scale.

» Subject Self-Assessment: Subjects complete a questionnaire about their perception of
the product's performance, including comfort, wear, and transfer.

o Data Analysis: Statistically analyze the changes in instrumental measurements, expert
grading scores, and subject self-assessment ratings over time to determine the product's
playtime.
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Caption: In-Vitro Transfer Resistance Experimental Workflow.
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Caption: Key Factors Influencing Makeup Playtime.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [strategies for improving the playtime of makeup
containing diisostearyl malate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1593918#strategies-for-improving-the-playtime-of-
makeup-containing-diisostearyl-malate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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